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Compound of Interest

Compound Name: Graniline

Cat. No.: B1197928

Disclaimer: The term "Graniine" did not yield a recognized chemical compound in scientific
literature. This guide focuses on "Graniline," a plausible intended subject of inquiry based on
spelling similarity and its relevance to chemical and biological research.

Graniline is a naturally occurring sesquiterpene lactone found in the flower buds of Carpesium
triste. It is classified as a eudesmane sesquiterpenoid and has garnered interest for its potential
biological activities, including its use as a bactericide and fungicide.[1] This technical guide
provides a comprehensive overview of the known physical and chemical properties of
Graniline, alongside available experimental data, to support researchers, scientists, and drug
development professionals.

Physical and Chemical Properties

The fundamental physicochemical properties of Graniline are summarized below. This data is
crucial for understanding its behavior in various experimental and biological systems.
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Property Value Source
CAS Number 40737-97-1 [1][2]
Molecular Formula C15H2004 [1][2]
Molecular Weight 264.32 g/mol [11[2]
Appearance White to off-white solid [1]

Boiling Point (Predicted)

469.8 £45.0 °C

[1]

Density (Predicted)

1.24 + 0.1 g/cm3

[1]

pKa (Predicted)

14.41 + 0.60

[1](2]

Solubility

DMSO: = 100 mg/mL (378.33
mM)

[1]2]

Storage Temperature

-20°C

[1]2]
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Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Graniline are essential

for its further study. The following outlines a general workflow based on standard

phytochemical extraction and analysis techniques.

Workflow for Isolation and ldentification of Graniline
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Extraction Purification Structural Elucidation
lower Buds of Solvent Extraction PE Solvent Partitioning. Column & ‘Spectroscopic Analysis Confirmed Structure
arpesium triste (e.0., with or Methanol & SAE (e.0., Ethyl Acetate - Water) (NMR, MS) of Graniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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